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Compound of Interest

Compound Name: Oxacyclohexadecan-2-one

Cat. No.: B145818 Get Quote

For researchers, scientists, and drug development professionals, rigorous adherence to safety

protocols is paramount, extending from chemical handling to waste disposal. This guide

provides essential, step-by-step procedures for the proper disposal of Oxacyclohexadecan-2-
one, ensuring laboratory safety, environmental responsibility, and regulatory compliance.

Hazard Assessment and Regulatory Compliance
Before initiating disposal, it is critical to consult the specific Safety Data Sheet (SDS) for

Oxacyclohexadecan-2-one. This compound is classified as hazardous, primarily due to its

potential to cause allergic skin reactions and its toxicity to aquatic life with long-lasting effects.

[1][2][3][4] Consequently, it must be managed as regulated hazardous waste.[1][5] Disposal

into sanitary sewers or regular solid waste is strictly prohibited.[1][4][6] All disposal activities

must comply with local, state, and federal regulations.[1][7]

Quantitative Data Summary

The following table summarizes key hazard and physical property data for

Oxacyclohexadecan-2-one, which serves as a reference for safe handling and disposal.
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Property Value Source

Hazard Classification

May cause an allergic skin

reaction (Skin Sensitization,

Category 1).[2][4]

Thermo Fisher Scientific

Toxic to aquatic life with long-

lasting effects.[2][3][4]

Thermo Fisher Scientific,

Guidechem

Physical State Solid.[2] Thermo Fisher Scientific

Appearance White.[2] Thermo Fisher Scientific

Melting Point 32 - 38 °C / 89.6 - 100.4 °F.[2] Thermo Fisher Scientific

Boiling Point
325 °C / 617 °F @ 760 mmHg.

[2]
Thermo Fisher Scientific

Flash Point 148 °C / 298 °F.[2] Thermo Fisher Scientific

Personal Protective Equipment

(PPE)

Protective gloves, eye

protection, and suitable

respiratory equipment in case

of insufficient ventilation.[1][2]

Benchchem, Thermo Fisher

Scientific

Step-by-Step Disposal Protocol
The disposal of Oxacyclohexadecan-2-one and materials contaminated with it must follow a

systematic procedure to ensure safety and compliance.

Experimental Protocol: Waste Segregation and Collection

Waste Identification: Identify all waste containing Oxacyclohexadecan-2-one, including

unused or expired chemical, contaminated labware (e.g., pipette tips, gloves), and spill

cleanup materials, as "Hazardous Waste".[1][8]

Segregation: Do not mix Oxacyclohexadecan-2-one waste with other waste streams, such

as acids, bases, or heavy metals, unless explicitly permitted by your institution's

Environmental Health and Safety (EHS) office.[1][9] Keep solid and liquid wastes in separate

containers.[9]
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Container Selection: Collect the waste in a designated, leak-proof container with a secure,

screw-top lid.[10][11] The container must be made of a material chemically compatible with

the lactone. Plastic is often preferred.[5][10]

Labeling: As soon as the first drop of waste is added, affix a "Hazardous Waste" label to the

container.[12] The label must include the full chemical name "Oxacyclohexadecan-2-one,"

the accumulation start date, and any other information required by your institution.[10][11]

[13]

Storage: Store the sealed waste container in a designated Satellite Accumulation Area

(SAA), which must be at or near the point of waste generation.[5][13] Ensure the container is

stored in a cool, dry, well-ventilated area and placed within secondary containment to

prevent spills.[6][7]

Experimental Protocol: Spill Cleanup

Evacuate and Ventilate: In the event of a spill, evacuate non-essential personnel from the

area and ensure adequate ventilation.[10]

Absorb Spill: For small spills, absorb the material with an inert substance like vermiculite,

sand, or dry clay.[1][10]

Collect Waste: Carefully collect the absorbent material and any contaminated items (e.g.,

gloves, paper towels) and place them into a properly labeled hazardous waste container.[1]

[8][10]

Decontaminate Area: Clean the spill area thoroughly.[1] The cleaning materials must also be

disposed of as hazardous waste.[1]

Final Disposal

Arrange Pickup: Once the waste container is full, contact your institution's EHS office or a

licensed hazardous waste disposal company to arrange for pickup.[1][7] Do not transport

hazardous waste yourself.[10]

Empty Containers: Containers that once held Oxacyclohexadecan-2-one must be triple-

rinsed with a suitable solvent.[6][10] This rinsate is considered hazardous waste and must be
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collected for disposal.[6][10] After triple-rinsing and air-drying, deface the original label, and

the container may then be disposed of in the regular trash.[8][10]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Oxacyclohexadecan-2-one.
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Caption: Disposal workflow for Oxacyclohexadecan-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com
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